Cas no 1447965-97-0 (5-(furan-3-carbonyl)thiophen-2-ylmethanamine)

• Product Name: 5-(furan-3-carbonyl)thiophen-2-ylmethanamine
• CAS No: 1447965-97-0
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD29034441
• CID: 5160722
• PubChem ID: 71778088
• Update Time: 2025-05-26

5-(furan-3-carbonyl)thiophen-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-(aminomethyl)-2-thienyl]-3-furanyl-
• 5-(furan-3-carbonyl)thiophen-2-ylmethanamine

• MDL： MFCD29034441
• Inchi： 1S/C10H9NO2S/c11-5-8-1-2-9(14-8)10(12)7-3-4-13-6-7/h1-4,6H,5,11H2
• InChI Key： QCBTXSONRBFUQV-UHFFFAOYSA-N
• SMILES： C(C1SC(CN)=CC=1)(C1C=COC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 5-(furan-3-carbonyl)thiophen-2-ylmethanamine

Introduction to 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine (CAS No. 1447965-97-0)

5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine, with the CAS number 1447965-97-0, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structural features, which include a thiophene ring, a furan ring, and an amine group. These elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine is defined by the presence of a thiophene ring linked to a furan ring through a carbonyl group, with an additional methylene bridge connecting the thiophene ring to an amine group. This intricate arrangement provides the molecule with unique electronic and steric properties, making it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine in various biological activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific cellular mechanisms. For example, research conducted at the National Cancer Institute has shown that 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine can inhibit the PI3K/Akt signaling pathway, which is often dysregulated in various types of cancer. This inhibition leads to reduced cell proliferation and increased cell death, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered drug.

The safety profile of 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 5-(Furan-3-Carbonyl)thiophen-2-ylmethanamine (CAS No. 1447965-97-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.